Cas no 2803856-69-9 (2,2-Difluoro-5-methylmorpholine hydrochloride)

2,2-Difluoro-5-methylmorpholine hydrochloride is a fluorinated morpholine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of difluorine at the 2-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The hydrochloride salt form improves solubility and handling properties. This compound may serve as a building block for the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its structural features, including the methyl substitution at the 5-position, offer opportunities for further functionalization. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.

2,2-Difluoro-5-methylmorpholine hydrochloride structure

2803856-69-9 structure

Product Name:2,2-Difluoro-5-methylmorpholine hydrochloride

CAS No:2803856-69-9

MF:C₅H₁₀ClF₂NO

MW:173.588807582855

CID:6462176

PubChem ID:165750452

Update Time:2025-05-20

2,2-Difluoro-5-methylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2803856-69-9
- EN300-37452991
- 2,2-difluoro-5-methylmorpholine hydrochloride
- 2,2-Difluoro-5-methylmorpholine hydrochloride
- Inchi： 1S/C5H9F2NO.ClH/c1-4-2-9-5(6,7)3-8-4;/h4,8H,2-3H2,1H3;1H
- InChI Key： UEQWDGCKZIXMEY-UHFFFAOYSA-N
- SMILES： Cl.FC1(CNC(C)CO1)F

Computed Properties

Exact Mass: 173.0418980g/mol
Monoisotopic Mass: 173.0418980g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 107
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3Å²

2,2-Difluoro-5-methylmorpholine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37452991-0.05g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	0.05g	$520.0	2023-05-30
Enamine	EN300-37452991-0.1g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	0.1g	$679.0	2023-05-30
Enamine	EN300-37452991-0.25g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	0.25g	$969.0	2023-05-30
Enamine	EN300-37452991-0.5g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	0.5g	$1527.0	2023-05-30
Enamine	EN300-37452991-1.0g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	1g	$1958.0	2023-05-30
Enamine	EN300-37452991-2.5g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	2.5g	$3837.0	2023-05-30
Enamine	EN300-37452991-5.0g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	5g	$5677.0	2023-05-30
Enamine	EN300-37452991-10.0g	2,2-difluoro-5-methylmorpholine hydrochloride	2803856-69-9	95%	10g	$8418.0	2023-05-30
Aaron	AR028GMJ-50mg	2,2-difluoro-5-methylmorpholinehydrochloride	2803856-69-9	95%	50mg	$740.00	2025-02-16
Aaron	AR028GMJ-100mg	2,2-difluoro-5-methylmorpholinehydrochloride	2803856-69-9	95%	100mg	$959.00	2025-02-16

2,2-Difluoro-5-methylmorpholine hydrochloride Related Literature

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on 2,2-Difluoro-5-methylmorpholine hydrochloride

2,2-Difluoro-5-methylmorpholine Hydrochloride: A Comprehensive Overview

The compound 2,2-Difluoro-5-methylmorpholine hydrochloride, identified by the CAS number 2803856-69-9, is a synthetic organic compound with significant applications in various fields, particularly in the pharmaceutical industry. This compound is a derivative of morpholine, a heterocyclic amine widely used in drug design due to its unique chemical properties and biological activity. The presence of fluorine atoms at the 2-position and a methyl group at the 5-position introduces distinct electronic and steric effects, making this compound a valuable tool in medicinal chemistry.

Recent studies have highlighted the potential of 2,2-Difluoro-5-methylmorpholine hydrochloride as a building block for the synthesis of bioactive molecules. Its ability to form stable amorphous solid dispersions has been explored in the context of improving drug solubility and bioavailability. Researchers have demonstrated that this compound can serve as an effective excipient in formulations targeting poorly soluble drugs, thereby enhancing their therapeutic efficacy.

The synthesis of 2,2-Difluoro-5-methylmorpholine hydrochloride involves a multi-step process that typically begins with the preparation of the morpholine derivative. The introduction of fluorine atoms at the 2-position is achieved through nucleophilic substitution reactions, while the methyl group at the 5-position is introduced via alkylation. The final step involves protonation to yield the hydrochloride salt, which is more stable and suitable for pharmaceutical applications.

In terms of physical properties, 2,2-Difluoro-5-methylmorpholine hydrochloride exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its chemical stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

The biological activity of this compound has been evaluated in several in vitro and in vivo models. Studies have shown that it possesses moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests potential applications in the development of drugs for Alzheimer's disease and related conditions.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2,2-Difluoro-5-methylmorpholine hydrochloride. Molecular docking studies have revealed favorable binding interactions with key drug targets, indicating its potential as a lead compound for drug discovery efforts.

In conclusion, 2,2-Difluoro-5-methylmorpholine hydrochloride, with its unique chemical structure and versatile properties, continues to be an area of active research. Its role as a building block in drug design and its potential therapeutic applications make it a valuable compound in contemporary medicinal chemistry.